Cas no 2639457-35-3 (4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid
• CAS No: 2639457-35-3
• MF: C₂₁H₁₆ClNO₄
• MW: 381.809044837952
• CID: 5666208
• PubChem ID: 165900982
• Update Time: 2025-06-08

4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27730549
• 2639457-35-3
• 4-{[(benzyloxy)carbonyl]amino}-4'-chloro-[1,1'-biphenyl]-3-carboxylic acid
• 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid

• Inchi： 1S/C21H16ClNO4/c22-17-9-6-15(7-10-17)16-8-11-19(18(12-16)20(24)25)23-21(26)27-13-14-4-2-1-3-5-14/h1-12H,13H2,(H,23,26)(H,24,25)
• InChI Key： CPJGKBZJCUVUFJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 381.0767857g/mol
• Monoisotopic Mass: 381.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid

Comprehensive Overview of 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid (CAS No. 2639457-35-3)

4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid (CAS No. 2639457-35-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their role in drug discovery and material science. The presence of both a carboxylic acid and a benzyloxycarbonylamino group in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for high-purity biphenyl derivatives has surged, driven by advancements in targeted drug delivery systems and small-molecule therapeutics. Researchers are particularly interested in compounds like 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid due to their potential as building blocks for kinase inhibitors and anti-inflammatory agents. The chloro-substituted biphenyl moiety enhances the compound's stability and binding affinity, making it a valuable candidate for further pharmacological studies.

The synthesis of 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid typically involves multi-step organic reactions, including Ullmann coupling and ester hydrolysis. These methods ensure high yield and purity, which are critical for its application in medicinal chemistry. The compound's CAS No. 2639457-35-3 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Studies indicate that 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, but limited solubility in water. This property is crucial for its formulation in drug development, where solvent systems play a pivotal role in bioavailability.

Another area of interest is the compound's potential role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly synthesis routes for biphenyl-based intermediates. The benzyloxycarbonylamino group in this compound can be selectively deprotected under mild conditions, reducing the need for harsh reagents and minimizing environmental impact.

From a commercial perspective, 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid is available through specialized chemical suppliers, often with custom purity grades tailored to research needs. Its CAS No. 2639457-35-3 ensures accurate identification, avoiding confusion with structurally similar compounds. The compound's pricing and availability are influenced by factors such as raw material costs and scale of production.

In summary, 4-{(benzyloxy)carbonylamino}-4'-chloro-1,1'-biphenyl-3-carboxylic acid (CAS No. 2639457-35-3) represents a promising candidate for diverse applications in pharmaceutical research and material science. Its unique structural features and synthetic versatility make it a subject of ongoing investigation, aligning with current trends in precision medicine and sustainable chemistry. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics and functional materials.